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Compound of Interest

Compound Name: 1-(2-Chloroethoxy)propane

Cat. No.: B1582243 Get Quote

This in-depth guide provides a comprehensive overview of the physical, chemical, and safety

properties of 1-(2-Chloroethoxy)propane, an important intermediate in various organic

syntheses. Intended for researchers, scientists, and professionals in drug development, this

document synthesizes technical data with practical insights to ensure safe and effective

handling and application.

Introduction and Scope
1-(2-Chloroethoxy)propane, also known by synonyms such as 2-Chloroethyl propyl ether and

n-Propoxyethylchloride, is a colorless liquid characterized by an ether functional group and a

chloroalkyl substituent.[1][2] Its unique bifunctional nature, possessing both an ether linkage

and a reactive chlorine atom, makes it a versatile reagent in the synthesis of more complex

molecules through reactions like nucleophilic substitution.[1][3] This guide will delve into the

critical physical and chemical parameters of this compound, outline essential safety protocols,

and provide a framework for its practical application in a laboratory setting.

Molecular Structure and Identifiers
A clear understanding of the molecular structure is fundamental to predicting the reactivity and

physical behavior of 1-(2-Chloroethoxy)propane. The molecule consists of a propyl group

linked via an ether oxygen to a 2-chloroethyl group.

Caption: Chemical structure of 1-(2-Chloroethoxy)propane.
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This structure leads to a specific set of identifiers crucial for unambiguous documentation and

procurement.

Identifier Value Source(s)

CAS Number 42149-74-6 [1][4][5][6][7]

Molecular Formula C₅H₁₁ClO [1][2][4][6]

Molecular Weight 122.59 g/mol [3][4][8]

IUPAC Name 1-(2-chloroethoxy)propane [2][8]

SMILES CCCOCCCl [2][4][8]

InChI Key
BHDSGQOSIWVMJW-

UHFFFAOYSA-N
[1][2][5]

EINECS Number 255-685-0 [6][8][9]

Core Physical Properties
The physical properties of 1-(2-Chloroethoxy)propane dictate its behavior under various

experimental conditions, influencing choices regarding reaction setup, purification methods,

and storage. These properties are summarized below.
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Property Value Unit Source(s)

Appearance
Colorless to Almost

Colorless Clear Liquid
- [1][2][10]

Boiling Point 129-132 °C [2][5][6][11]

Melting Point -60 °C [2][3][5][6]

Density 0.96 - 0.97 g/cm³ [3][5][6][11]

Refractive Index 1.4157 - 1.4177 - [5][6][11]

Flash Point 28 - 29 °C [3][5][6][12]

Vapor Pressure 13.7 ± 0.2 mmHg at 25°C [6][10]

Water Solubility 6.2 g/L at 20°C [5][10][11]

Safety and Handling
Due to its flammability and toxicity, stringent safety protocols must be observed when handling

1-(2-Chloroethoxy)propane.[3] The compound is classified as a flammable liquid and is

harmful if swallowed, in contact with skin, or if inhaled.[12][13]

GHS Hazard Information
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Pictogram(s) GHS02 (Flammable)

Signal Word Danger

Hazard Statements

H226: Flammable liquid and vapor.[4][12]

H302+H312+H332: Harmful if swallowed, in

contact with skin or if inhaled.[4] H315: Causes

skin irritation.[12] H319: Causes serious eye

irritation.[12]

Precautionary Statements

P210: Keep away from heat, hot surfaces,

sparks, open flames and other ignition sources.

No smoking.[4][9][12] P233: Keep container

tightly closed.[4][9][12] P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.[4][9][12] P280:

Wear protective gloves/protective clothing/eye

protection/face protection.[4][9][12] P301+P316:

IF SWALLOWED: Get emergency medical help

immediately.[9][12] P304+P340: IF INHALED:

Remove person to fresh air and keep

comfortable for breathing.[9][12] P403+P235:

Store in a well-ventilated place. Keep cool.[9]

[12]

Recommended Handling Protocol
The following workflow outlines the essential steps for the safe handling of 1-(2-
Chloroethoxy)propane in a laboratory setting.
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Preparation

Handling & Dispensing

Cleanup & Storage

Don appropriate PPE:
- Nitrile gloves

- Safety goggles
- Lab coat

Ensure work is conducted
in a certified chemical fume hood

Locate and verify
spill kit accessibility

Ground and bond container
and receiving equipment

Dispense slowly using
spark-proof tools

Keep container tightly sealed
when not in use

Dispose of contaminated materials
per institutional guidelines

Wash hands and exposed skin
thoroughly after handling

Store in a designated
flammables area, locked up

Click to download full resolution via product page

Caption: Recommended safe handling workflow for 1-(2-Chloroethoxy)propane.
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Reactivity and Synthetic Utility
The primary mode of reactivity for 1-(2-Chloroethoxy)propane involves nucleophilic

substitution at the carbon atom bonded to the chlorine.[3] This reaction is typically an SN2

process, making the compound a useful precursor for introducing the propoxyethyl moiety into

a target molecule.

General Synthesis Route
1-(2-Chloroethoxy)propane can be synthesized from 2-propoxyethanol by reaction with a

chlorinating agent such as thionyl chloride.[3]

2-Propoxyethanol
(C₃H₇OCH₂CH₂OH)

+ Thionyl Chloride
(SOCl₂)

1-(2-Chloroethoxy)propane
(C₃H₇OCH₂CH₂Cl)

Reflux + SO₂ + HCl

Click to download full resolution via product page

Caption: Synthesis of 1-(2-Chloroethoxy)propane from 2-propoxyethanol.

This reaction provides a reliable method for producing high-purity 1-(2-Chloroethoxy)propane
for research and development purposes.[3]

Conclusion
1-(2-Chloroethoxy)propane is a valuable chemical intermediate with well-defined physical

properties. Its utility in organic synthesis is significant, but its hazardous nature necessitates a

thorough understanding of and adherence to strict safety protocols. The data and guidelines

presented in this document are intended to provide researchers and scientists with the

foundational knowledge required for the safe and effective use of this compound in their work.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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